Cas no 2101197-39-9 (4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide
• CAS No: 2101197-39-9
• MF: C₁₂H₂₂FN₅O
• MW: 271.33438539505
• CID: 5212993
• Update Time: 2025-06-29

4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-

• Inchi： 1S/C12H22FN5O/c1-3-17(4-2)8-6-15-12(19)11-10(14)9-16-18(11)7-5-13/h9H,3-8,14H2,1-2H3,(H,15,19)
• InChI Key： BYGXRMVBHJRHQX-UHFFFAOYSA-N
• SMILES： N1(CCF)C(C(NCCN(CC)CC)=O)=C(N)C=N1

Additional information on 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide

Chemical Profile of 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide (CAS No. 2101197-39-9)

4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2101197-39-9, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their biological activity and potential therapeutic applications. The presence of multiple substituents, including an amino group, a diethylaminoethyl side chain, and a fluoroethyl group, contributes to the compound's complex reactivity and interaction with biological targets.

The structural framework of 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide incorporates several key functional groups that are strategically positioned to influence its pharmacological profile. The amino group at the 4-position of the pyrazole ring serves as a potential site for hydrogen bonding interactions, enhancing binding affinity to biological receptors. Additionally, the diethylaminoethyl side chain introduces a lipophilic character, which can improve membrane permeability and oral bioavailability. The 2-fluoroethyl substituent at the 1-position adds a fluorine atom, a common pharmacophore that is known to modulate metabolic stability and binding affinity.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Pyrazole compounds have been extensively studied for their anti-inflammatory, antiviral, anticancer, and antimicrobial properties. Among these derivatives, 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide stands out due to its multifaceted structure, which may enable it to interact with multiple biological pathways simultaneously. This characteristic is particularly valuable in the development of multitarget drugs, which are designed to address complex diseases by modulating several pathways at once.

In vitro studies have demonstrated that 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide exhibits promising activity against various disease-related targets. For instance, research has shown that this compound can inhibit the activity of certain kinases, which are enzymes involved in cell signaling pathways implicated in cancer progression. The fluorine atom in the structure may play a crucial role in enhancing binding interactions with these kinases by increasing the compound's metabolic stability and electronic properties. Furthermore, the diethylamino side chain could contribute to favorable pharmacokinetic properties by improving solubility and reducing clearance rates.

The synthesis of 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the fluoroethyl group is particularly challenging due to the need for regioselective fluorination techniques. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

The pharmacological evaluation of 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide has revealed several interesting properties that make it a compelling candidate for further development. Preclinical studies have indicated that this compound exhibits moderate solubility in water and lipids, suggesting potential for both oral and intravenous administration. Additionally, preliminary toxicity studies have shown that it is well-tolerated at therapeutic doses, although further investigations are needed to fully assess its safety profile.

One of the most intriguing aspects of 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide is its potential role in addressing unmet medical needs. The combination of structural features such as the amino group, diethylamino side chain, and fluoroethyl substituent positions this compound as a versatile scaffold for drug design. By modifying specific functional groups or introducing additional moieties, researchers can fine-tune its pharmacological properties to target specific diseases or conditions more effectively.

The integration of computational chemistry and machine learning techniques has further accelerated the discovery process for compounds like 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide. These tools allow scientists to predict binding affinities, metabolic stability, and other critical parameters with high accuracy before conducting expensive experimental trials. Such advancements not only reduce time-to-market but also enhance the efficiency of drug development programs by prioritizing promising candidates based on computational data.

Future research directions for 4-amino-N-[2-(diethylamino)ethyl]-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide may include exploring its mechanism of action in greater detail and investigating its efficacy in animal models of human diseases. Additionally, studying how variations in its structure affect its biological activity could provide valuable insights into optimizing drug design strategies for future generations of therapeutics.

In conclusion,4-amino-N-[2-(diethylamino)ethlyl]-1-(2-fluoroetyl)-1H-pyrazole-5-carboxamide (CAS No. 2101197-39-9) represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activity. Its unique combination of functional groups positions it as a versatile scaffold for drug development with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties,this compound holds great promise for addressing complex diseases and improving patient outcomes.